Cas no 6948-55-6 (3,4-dioxymethylenebenzylidenephenylacetonitrile)

• Product Name: 3,4-dioxymethylenebenzylidenephenylacetonitrile
• CAS No: 6948-55-6
• MF: C₁₆H₁₁NO₂
• MW: 249.264044046402
• CID: 862972
• PubChem ID: 969848
• Update Time: 2025-04-19

3,4-dioxymethylenebenzylidenephenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 3,4-dioxymethylenebenzylidenephenylacetonitrile
• (Z)-3-(1,3-benzodioxol-5-yl)-2-phenylprop-2-enenitrile
• 3-(1,3-Benzodioxol-5-yl)-2-phenylacrylonitrile
• 3-benzo[1,3]dioxol-5-yl-2-phenyl-acrylonitrile
• AC1LJ7K2
• AG-G-70537
• Ambcb7775464
• HMS1690I09
• NSC55787
• NSC638628
• (Z)-3-(1,3-benzodioxol-5-yl)-2-phenyl-prop-2-enenitrile
• 6948-55-6
• 3,4-Dioxymethylene-p-isopropylphenylacetonitrile
• NSC 55787
• NSC 638628
• NSC-638628
• NSC-55787
• AKOS000605210

• Inchi： 1S/C16H11NO2/c17-10-14(13-4-2-1-3-5-13)8-12-6-7-15-16(9-12)19-11-18-15/h1-9H,11H2/b14-8+
• InChI Key： GNNCFMBWTKSMJN-RIYZIHGNSA-N
• SMILES： O1COC2C=CC(/C=C(\C#N)/C3C=CC=CC=3)=CC1=2

Computed Properties

• Exact Mass: 249.07903
• Monoisotopic Mass: 249.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.264
• Boiling Point: 396.5°C at 760 mmHg
• Flash Point: 147.4°C
• Refractive Index: 1.662
• PSA: 42.25
• LogP: 3.47948

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes